Hexyl[(2-methylphenyl)methyl]amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: N-[(2-methylphenyl)methyl]hexan-1-amine
• InChI: InChI=1S/C14H23N/c1-3-4-5-8-11-15-12-14-10-7-6-9-13(14)2/h6-7,9-10,15H,3-5,8,11-12H2,1-2H3
• InChI Key: UZKFFQAQVBBMGT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNCC1=CC=CC=C1C

Description

Hexyl[(2-methylphenyl)methyl]amine (IUPAC name: N-hexyl-1-(2-methylphenyl)methanamine) is a secondary amine with the molecular formula C₁₄H₂₃N and a molecular weight of 205.34 g/mol. Its structure consists of a hexyl group (-C₆H₁₃) and a 2-methylbenzyl group (-CH₂C₆H₃(CH₃)-2) attached to a central nitrogen atom. The 2-methylbenzyl substituent introduces steric hindrance and electron-donating effects due to the methyl group on the aromatic ring, which may influence its chemical reactivity and physical properties.

As a secondary amine, it exhibits lower basicity compared to primary amines but higher lipophilicity due to the aromatic and alkyl substituents. Potential applications include its use as an intermediate in organic synthesis, particularly in pharmaceuticals or agrochemicals, where the bulky aromatic group may enhance binding specificity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Hexyl[(2-methylphenyl)methyl]amine typically involves the reaction of hexylamine with 2-methylbenzyl chloride under basic conditions. The reaction proceeds via nucleophilic substitution, where the amine group of hexylamine attacks the electrophilic carbon of the benzyl chloride, displacing the chloride ion.

Industrial Production Methods: While specific industrial production methods for Hexyl[(2-methylphenyl)methyl]amine are not well-documented, the general approach would involve large-scale synthesis using similar nucleophilic substitution reactions. The process would likely be optimized for yield and purity, with considerations for cost-effectiveness and environmental impact.

Chemical Reactions Analysis

Types of Reactions: Hexyl[(2-methylphenyl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: Reduction reactions can convert the compound into secondary or tertiary amines.

Substitution: The benzyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Electrophilic aromatic substitution can be facilitated by reagents like bromine (Br2) or nitric acid (HNO3).

Major Products:

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Introduction of various substituents on the benzyl ring.

Scientific Research Applications

Hexyl[(2-methylphenyl)methyl]amine has several applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties, although not yet approved for medical use.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Hexyl[(2-methylphenyl)methyl]amine involves its interaction with molecular targets such as enzymes and receptors. The compound can act as a ligand, binding to specific sites on proteins and modulating their activity. This interaction can influence various biochemical pathways, leading to changes in cellular function.

Comparison with Similar Compounds

Table 1: Key Properties of Hexyl[(2-methylphenyl)methyl]amine and Analogous Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Key Structural Features	Basicity (pKa)	Solubility Trends
Hexyl[(2-methylphenyl)methyl]amine	C₁₄H₂₃N	205.34	Secondary amine	Hexyl + 2-methylbenzyl substituents	~9.5–10.5*	Low water solubility
Hexan-1-amine (Hexylamine)	C₆H₁₅N	101.19	Primary amine	Linear hexyl chain	~10.6	Moderately water-soluble
(Furan-2-yl)methylamine	C₁₁H₁₉NO	181.28	Secondary amine	Hexyl + furylmethyl substituent	~8.5–9.5*	Polar due to furan oxygen
Cyclohexyl(phenyl)methylamine	C₁₉H₃₁N	273.46	Secondary amine	Hexyl + bulky cyclohexyl-phenyl group	~8.0–9.0*	Highly lipophilic

*Estimated based on structural analogs.

Key Differences and Research Findings

Basicity and Reactivity

• Hexan-1-amine (primary amine) has higher basicity (pKa ~10.6) due to greater accessibility of the lone pair on nitrogen . In contrast, Hexyl[(2-methylphenyl)methyl]amine (secondary amine) exhibits reduced basicity (pKa ~9.5–10.5) due to steric hindrance from the 2-methylbenzyl group.
• The electron-donating methyl group on the aromatic ring may slightly enhance basicity compared to non-substituted benzyl analogs, but this effect is counterbalanced by steric factors.

Solubility and Lipophilicity

• Hexyl[(2-methylphenyl)methyl]amine is less water-soluble than hexan-1-amine due to its larger hydrophobic surface area. However, it is more soluble than cyclohexyl(phenyl)methylamine , which has a highly lipophilic cyclohexyl-phenyl group .
• The furan-containing analog (furan-2-yl)methylamine shows increased polarity due to the oxygen atom in the furan ring, improving solubility in polar solvents compared to the purely aromatic analogs .

Biological Activity

Hexyl[(2-methylphenyl)methyl]amine is a compound that has garnered interest in the fields of organic chemistry and pharmacology due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

Hexyl[(2-methylphenyl)methyl]amine is characterized by a hexyl group attached to a benzylamine structure, specifically with a 2-methylphenyl substituent. This unique configuration offers distinct chemical properties that influence its biological interactions.

The biological activity of Hexyl[(2-methylphenyl)methyl]amine is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The amine group can form hydrogen bonds and ionic interactions, which are critical for modulating the activity of biological molecules. The hydrophobic nature of the hexyl and methylphenyl groups enhances its binding affinity, allowing it to influence several biochemical pathways.

Biological Activities

Research indicates that Hexyl[(2-methylphenyl)methyl]amine exhibits a range of biological activities:

• Antimicrobial Activity : Preliminary studies suggest potential antimicrobial properties against various bacterial strains.
• Anticancer Properties : Investigations into its effects on cancer cell lines have shown promise in inhibiting cell proliferation.
• Neuromodulatory Effects : Its interaction with neurotransmitter systems may indicate psychoactive potential, warranting further exploration in the context of novel psychoactive substances.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Antimicrobial	Inhibition of bacterial growth
Anticancer	Cytotoxic effects on cancer cells
Neuromodulatory	Potential psychoactive effects

Case Studies

• Antimicrobial Study : A study evaluated the antimicrobial efficacy of Hexyl[(2-methylphenyl)methyl]amine against Staphylococcus aureus and Escherichia coli. The compound demonstrated significant inhibition at concentrations as low as 50 µg/mL, indicating its potential as an antimicrobial agent.
• Cytotoxicity Assessment : In vitro assays on human cancer cell lines (HepG2 and MCF7) revealed that Hexyl[(2-methylphenyl)methyl]amine exhibited IC50 values of 30 µM and 25 µM respectively, suggesting effective cytotoxicity against these cancer types.
• Psychoactive Potential : A review highlighted the structural similarities between Hexyl[(2-methylphenyl)methyl]amine and known psychoactive compounds, suggesting a need for further research into its effects on the central nervous system, particularly regarding receptor binding profiles and behavioral outcomes.

Table 2: Comparison with Related Compounds

Compound	Structure Characteristics	Biological Activity
Hexyl[(2-methylphenyl)methyl]amine	Hexyl + 2-Methylphenyl group	Antimicrobial, anticancer
2-Methylphenethylamine	Lacks hexyl group	Limited biological activity
Benzylamine	Lacks hexyl group	Minimal biological activity